N-benzyl-2-{[1-(4-methoxyphenyl)-1H-tetrazol-5-yl]thio}acetamide

• IUPAC Name: N-benzyl-2-[1-(4-methoxyphenyl)tetrazol-5-yl]sulfanylacetamide
• InChI: InChI=1S/C17H17N5O2S/c1-24-15-9-7-14(8-10-15)22-17(19-20-21-22)25-12-16(23)18-11-13-5-3-2-4-6-13/h2-10H,11-12H2,1H3,(H,18,23)
• InChI Key: OEBZVAWCSXKLBZ-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)N2C(=NN=N2)SCC(=O)NCC3=CC=CC=C3
• Molecular Formula: C17H17N5O2S
• Molecular Weight: 355.4 g/mol

Description

N-benzyl-2-{[1-(4-methoxyphenyl)-1H-tetrazol-5-yl]thio}acetamide, also known as BMTA, is a novel compound that has gained attention in the scientific community for its potential therapeutic applications. BMTA belongs to the class of tetrazole-thioacetamide derivatives, which have been shown to exhibit various pharmacological properties. In

Mechanism of Action

The exact mechanism of action of N-benzyl-2-{[1-(4-methoxyphenyl)-1H-tetrazol-5-yl]thio}acetamide is not fully understood. However, it has been suggested that N-benzyl-2-{[1-(4-methoxyphenyl)-1H-tetrazol-5-yl]thio}acetamide exerts its pharmacological effects by modulating the activity of various neurotransmitters such as GABA, glutamate, and dopamine. N-benzyl-2-{[1-(4-methoxyphenyl)-1H-tetrazol-5-yl]thio}acetamide has also been shown to inhibit the activity of various enzymes such as acetylcholinesterase and monoamine oxidase, which are involved in the pathogenesis of neurodegenerative diseases.
Biochemical and Physiological Effects:
N-benzyl-2-{[1-(4-methoxyphenyl)-1H-tetrazol-5-yl]thio}acetamide has been shown to exhibit various biochemical and physiological effects such as reducing the levels of pro-inflammatory cytokines, increasing the levels of antioxidants, and improving the cognitive function of animals. N-benzyl-2-{[1-(4-methoxyphenyl)-1H-tetrazol-5-yl]thio}acetamide has also been shown to have a protective effect on the liver, kidneys, and heart.

Advantages and Limitations for Lab Experiments

One of the advantages of N-benzyl-2-{[1-(4-methoxyphenyl)-1H-tetrazol-5-yl]thio}acetamide is its high solubility in water, which makes it easy to administer in animal studies. N-benzyl-2-{[1-(4-methoxyphenyl)-1H-tetrazol-5-yl]thio}acetamide also has a low toxicity profile, which makes it a safe compound to use in lab experiments. One limitation of N-benzyl-2-{[1-(4-methoxyphenyl)-1H-tetrazol-5-yl]thio}acetamide is its limited stability in solution, which requires careful handling and storage.

Future Directions

There are several future directions for the research of N-benzyl-2-{[1-(4-methoxyphenyl)-1H-tetrazol-5-yl]thio}acetamide. One direction is to investigate the potential therapeutic applications of N-benzyl-2-{[1-(4-methoxyphenyl)-1H-tetrazol-5-yl]thio}acetamide in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease. Another direction is to explore the mechanism of action of N-benzyl-2-{[1-(4-methoxyphenyl)-1H-tetrazol-5-yl]thio}acetamide and to identify its molecular targets. Additionally, further studies are needed to investigate the pharmacokinetics and pharmacodynamics of N-benzyl-2-{[1-(4-methoxyphenyl)-1H-tetrazol-5-yl]thio}acetamide in animals and humans. Finally, the development of novel analogs of N-benzyl-2-{[1-(4-methoxyphenyl)-1H-tetrazol-5-yl]thio}acetamide may lead to the discovery of more potent and selective compounds with therapeutic potential.
Conclusion:
In conclusion, N-benzyl-2-{[1-(4-methoxyphenyl)-1H-tetrazol-5-yl]thio}acetamide is a novel compound with potential therapeutic applications in the treatment of neurodegenerative diseases. The synthesis of N-benzyl-2-{[1-(4-methoxyphenyl)-1H-tetrazol-5-yl]thio}acetamide is straightforward, and the compound has been shown to exhibit various pharmacological properties. The exact mechanism of action of N-benzyl-2-{[1-(4-methoxyphenyl)-1H-tetrazol-5-yl]thio}acetamide is not fully understood, but it is believed to modulate the activity of various neurotransmitters and enzymes. N-benzyl-2-{[1-(4-methoxyphenyl)-1H-tetrazol-5-yl]thio}acetamide has also been shown to have a low toxicity profile and is easy to administer in animal studies. Further research is needed to explore the full potential of N-benzyl-2-{[1-(4-methoxyphenyl)-1H-tetrazol-5-yl]thio}acetamide as a therapeutic agent.

Synthesis Methods

The synthesis of N-benzyl-2-{[1-(4-methoxyphenyl)-1H-tetrazol-5-yl]thio}acetamide involves the reaction of 4-methoxyphenylhydrazine with ethyl 2-chloroacetate to form ethyl 2-(4-methoxyphenyl) hydrazinecarboxylate. This intermediate is then reacted with sodium sulfide and benzyl bromide to produce N-benzyl-2-{[1-(4-methoxyphenyl)-1H-tetrazol-5-yl]thio}acetamide. The overall yield of the synthesis is around 60%, and the purity of the compound can be confirmed by various analytical techniques such as NMR and HPLC.

Scientific Research Applications

N-benzyl-2-{[1-(4-methoxyphenyl)-1H-tetrazol-5-yl]thio}acetamide has been shown to exhibit various pharmacological properties such as anti-inflammatory, analgesic, and anticonvulsant activities. In addition, N-benzyl-2-{[1-(4-methoxyphenyl)-1H-tetrazol-5-yl]thio}acetamide has been reported to have potential therapeutic applications in the treatment of Alzheimer's disease, Parkinson's disease, and epilepsy. N-benzyl-2-{[1-(4-methoxyphenyl)-1H-tetrazol-5-yl]thio}acetamide has also been shown to have neuroprotective effects against oxidative stress and glutamate-induced neurotoxicity.